Cas no 1261365-88-1 (4-Iodo-3-methoxy-1,5-naphthyridine)

4-Iodo-3-methoxy-1,5-naphthyridine is a halogenated naphthyridine derivative with significant utility in organic synthesis and pharmaceutical research. The presence of both iodine and methoxy functional groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. Its rigid naphthyridine core offers stability, while the electron-donating methoxy group influences regioselectivity in further modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and well-defined structural features ensure reproducibility in synthetic applications.

4-Iodo-3-methoxy-1,5-naphthyridine structure

1261365-88-1 structure

Product Name:4-Iodo-3-methoxy-1,5-naphthyridine

CAS No:1261365-88-1

MF:C₉H₇IN₂O

MW:286.069154024124

CID:1078160

PubChem ID:329771922

Update Time:2025-10-29

4-Iodo-3-methoxy-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-3-methoxy-1,5-naphthyridine
- DTXSID00679119
- CS-0081730
- 4-Iodo-3-methoxy-1,5-naphthyridine, AldrichCPR
- AKOS015854010
- MFCD18374117
- 1261365-88-1
- D74398
- MDL： MFCD18374117
- Inchi： 1S/C9H7IN2O/c1-13-7-5-12-6-3-2-4-11-9(6)8(7)10/h2-5H,1H3
- InChI Key： KULFYCCJHFTAJE-UHFFFAOYSA-N
- SMILES： IC1C(=CN=C2C=CC=NC2=1)OC

Computed Properties

Exact Mass: 285.96000
Monoisotopic Mass: 285.96031g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35Å²

Experimental Properties

PSA: 35.01000
LogP: 2.24300

4-Iodo-3-methoxy-1,5-naphthyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

4-Iodo-3-methoxy-1,5-naphthyridine Pricemore >>

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